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Compound of Interest

Compound Name: Chloromethoxy(dimethyl)silane

Cat. No.: B14125739

Get Quote

Safety Data Sheet (SDS) Deep Dive:
Chloromethoxy(dimethyl)silane
Technical Guide for Research & Development
Part 1: Chemical Identity & Physicochemical
Profile[1][2]
Compound Name: Chloromethoxy(dimethyl)silane Structure:H-Si(CH3)2-O-CH2-Cl

Molecular Formula: C3H9ClOSi Molecular Weight: 124.64 g/mol [1][2]

Physicochemical Constants (Estimated)
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Property Value / Characteristic Note

Physical State Colorless Liquid Volatile

Boiling Point ~80–100 °C (Est.)
Similar to related siloxanes; do

not distill without stabilization.

Flash Point < 23 °C (High Flammability)
Danger: Vapors may travel to

ignition sources.

Solubility Reacts violently with water Hydrolyzes immediately.

Density ~0.9–1.0 g/mL

Odor Pungent, Acrid
Due to trace

HCl/Formaldehyde hydrolysis.

Part 2: Hazard Identification (The "Hidden" Risks)
Standard SDS templates often miss the synergistic hazards of this molecule. As a researcher,

you must treat this not just as a silane, but as a masked carcinogen.

Carcinogenicity & Genotoxicity (Primary Hazard)
Mechanism: The chloromethoxy group (-OCH2Cl) is an

-chloro ether. This moiety is structurally analogous to Chloromethyl Methyl Ether (MOM-Cl)
and Bis(chloromethyl) ether (BCME), both known human carcinogens (OSHA/IARC Group
1).

Risk: These compounds act as potent alkylating agents. They can transfer the chloromethyl

cation (+CH2Cl) or methoxymethyl cation to DNA nucleophiles (e.g., guanine residues),

leading to cross-linking and mutations.

Directive: Handle as a Select Carcinogen. Zero skin contact; strict inhalation containment.[3]

Hydrolytic Decomposition (The Cascade)
Upon contact with moisture (even ambient humidity), the molecule undergoes a two-step

decomposition that releases multiple toxic byproducts.
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Step 1 (Hydrolysis): The Si-O bond cleaves, releasing Hydroxymethyl chloride (HO-CH2-Cl).

Step 2 (Fragmentation):HO-CH2-Cl is unstable and spontaneously decomposes into

Formaldehyde (HCHO) and Hydrochloric Acid (HCl).

Step 3 (Si-H Reactivity): The silicon hydride (Si-H) bond can react with water/base to evolve

Hydrogen Gas (H2), creating a pressure/explosion hazard in sealed waste containers.

Corrosivity
The release of anhydrous HCl gas upon exposure to air/moisture causes immediate severe

burns to the respiratory tract, eyes, and skin.

Part 3: Mechanism of Action & Decomposition
Pathway
The following diagram illustrates the chemical fate of Chloromethoxy(dimethyl)silane when

exposed to environmental moisture, highlighting the generation of carcinogenic and corrosive

byproducts.
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Caption: Figure 1. Hydrolytic decomposition cascade releasing carcinogens (Formaldehyde),

corrosives (HCl), and potential flammables (H2).

Part 4: Safe Handling & Storage Protocols
Engineering Controls
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Primary Containment:Glovebox (Inert Atmosphere) is highly recommended. If a glovebox is

unavailable, use a Schlenk line with strict air-free techniques.

Fume Hood: Must be used for all transfers if outside a glovebox. Face velocity > 100 fpm.

Blast Shield: Required if distilling or heating > 50 °C due to potential instability of the

-chloro ether moiety.

Personal Protective Equipment (PPE)
Respiratory: If outside containment, use a full-face respirator with Combination Cartridges

(Organic Vapor + Acid Gas + P100 Particulate) to protect against HCl and Formaldehyde.

Dermal: Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).

Outer Layer: Silver Shield (Laminate) or Viton. Standard Nitrile is permeable to chlorinated

ethers.

Eyes: Chemical splash goggles + Face shield (if not in a glovebox).

Storage
Temperature: Refrigerate (2–8 °C).

Atmosphere: Store under Nitrogen or Argon.

Container: Teflon-lined seal. Do not use ground glass joints without Teflon sleeves (freezing

risk due to hydrolysis/corrosion).

Segregation: Keep away from bases (causes rapid H2 evolution from Si-H) and oxidizers.

Part 5: Emergency Response & Deactivation
Spill Management

Evacuate: Clear the area immediately. Vapors are carcinogenic and corrosive.
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Isolate: Ventilate the room.

Neutralization (Small Spills < 10 mL):

Cover with dry lime, sand, or soda ash to absorb liquid.

Do NOT use water (generates HCl cloud).

Collect in a hazardous waste container labeled "Carcinogenic/Corrosive/Flammable".

Reaction Quenching (Deactivation Protocol)
Goal: Safely hydrolyze the Si-Cl/Si-O bonds and neutralize the resulting HCl and

Formaldehyde.

Reagent: 10% Aqueous Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate

(NaHCO3).

Procedure:

Dilute the reaction mixture with an inert solvent (e.g., Hexane, Toluene).

Cool to 0 °C.

Dropwise addition of the basic solution.

Warning: Expect gas evolution (H2 from Si-H bond; CO2 if using Bicarbonate). Ensure

venting.

The base neutralizes HCl and helps convert formaldehyde to non-volatile species (via

Cannizzaro reaction or polymerization).

Part 6: Operational Decision Tree
Use this logic flow to determine the safe handling tier for your experiment.
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Start: Handling Chloromethoxy(dimethyl)silane

Is Scale > 5 grams?

Scale < 5g

No

Scale > 5g

Yes

MANDATORY: Glovebox
(Inert Atmosphere)

Preferred

Fume Hood with
Schlenk Techniques

Acceptable

Transfer via Cannula/Syringe
(Closed System)Open Pouring

Quench: Dilute -> Cool ->
Slow addition of NaHCO3STOP: High Exposure Risk

Click to download full resolution via product page

Caption: Figure 2. Decision logic for selecting engineering controls based on scale and

exposure risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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